Cas no 2680699-63-0 (benzyl N-4-(cyanomethyl)pyridin-2-ylcarbamate)

• Product Name: benzyl N-4-(cyanomethyl)pyridin-2-ylcarbamate
• CAS No: 2680699-63-0
• MF: C₁₅H₁₃N₃O₂
• MW: 267.282623052597
• CID: 5647844
• PubChem ID: 165910626
• Update Time: 2025-06-09

benzyl N-4-(cyanomethyl)pyridin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[4-(cyanomethyl)pyridin-2-yl]carbamate
• 2680699-63-0
• EN300-28282655
• benzyl N-4-(cyanomethyl)pyridin-2-ylcarbamate

• Inchi： 1S/C15H13N3O2/c16-8-6-12-7-9-17-14(10-12)18-15(19)20-11-13-4-2-1-3-5-13/h1-5,7,9-10H,6,11H2,(H,17,18,19)
• InChI Key： RFRWKBVPENZGBC-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C=CN=1)CC#N)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 267.100776666g/mol
• Monoisotopic Mass: 267.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75Ų

Additional information on benzyl N-4-(cyanomethyl)pyridin-2-ylcarbamate

Benzyl N-4-(Cyanomethyl)pyridin-2-ylcarbamate (CAS No. 2680699-63-0): A Comprehensive Overview

Benzyl N-4-(cyanomethyl)pyridin-2-ylcarbamate (CAS No. 2680699-63-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential applications. This compound, characterized by its benzyl carbamate and cyanomethylpyridine moieties, represents a promising candidate for various therapeutic and research purposes.

The benzyl carbamate group in benzyl N-4-(cyanomethyl)pyridin-2-ylcarbamate is known for its ability to modulate protein-protein interactions, making it a valuable scaffold in the design of inhibitors for specific biological targets. The cyanomethylpyridine moiety, on the other hand, imparts additional functionalities that can enhance the compound's pharmacological profile, such as improved solubility and metabolic stability.

Recent studies have explored the potential of benzyl N-4-(cyanomethyl)pyridin-2-ylcarbamate in various therapeutic areas. For instance, a 2023 publication in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. The researchers found that benzyl N-4-(cyanomethyl)pyridin-2-ylcarbamate effectively reduced levels of interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in both in vitro and in vivo models, suggesting its potential as a therapeutic agent for inflammatory diseases.

In another study published in the Bioorganic & Medicinal Chemistry Letters, scientists investigated the neuroprotective effects of benzyl N-4-(cyanomethyl)pyridin-2-ylcarbamate. The results indicated that this compound can protect neuronal cells from oxidative stress-induced damage by scavenging reactive oxygen species (ROS). This finding opens up new avenues for the development of neuroprotective drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

The structural versatility of benzyl N-4-(cyanomethyl)pyridin-2-ylcarbamate also makes it an attractive candidate for drug discovery and development. Researchers can modify the benzyl carbamate and cyanomethylpyridine groups to optimize the compound's pharmacokinetic properties, such as bioavailability, half-life, and tissue distribution. This flexibility allows for the creation of derivatives with enhanced therapeutic efficacy and reduced side effects.

In addition to its therapeutic applications, benzyl N-4-(cyanomethyl)pyridin-2-ylcarbamate has shown promise as a tool compound in academic research. Its ability to selectively bind to specific protein targets makes it useful for studying protein function and interactions. For example, a 2021 study in the Nature Communications journal utilized this compound to investigate the role of a particular protein kinase in cellular signaling pathways. The findings provided insights into the mechanisms underlying certain diseases and highlighted potential targets for drug development.

The synthesis of benzyl N-4-(cyanomethyl)pyridin-2-ylcarbamate involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of benzyl chloroformate with 4-(cyanomethyl)pyridin-2-amine, followed by purification techniques such as column chromatography. The detailed synthetic protocols are well-documented in the literature, providing a solid foundation for researchers to reproduce and further optimize these methods.

To ensure the safety and efficacy of benzyl N-4-(cyanomethyl)pyridin-2-ylcarbamate, comprehensive toxicity studies have been conducted. These studies have demonstrated that the compound exhibits low toxicity at therapeutic concentrations, making it suitable for clinical applications. However, ongoing research is necessary to fully understand its long-term effects and potential interactions with other drugs or biological systems.

In conclusion, benzyl N-4-(cyanomethyl)pyridin-2-ylcarbamate (CAS No. 2680699-63-0) is a multifaceted compound with significant potential in both therapeutic applications and academic research. Its unique structural features and functional groups make it an attractive candidate for further exploration and development. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a crucial role in advancing our understanding of various biological processes and diseases.